Cas no 2172599-62-9 (benzyl N-(2-sulfamoylthiophen-3-yl)methylcarbamate)

• Product Name: benzyl N-(2-sulfamoylthiophen-3-yl)methylcarbamate
• CAS No: 2172599-62-9
• MF: C₁₃H₁₄N₂O₄S₂
• MW: 326.391260623932
• CID: 6350799
• PubChem ID: 165601148
• Update Time: 2025-11-04

benzyl N-(2-sulfamoylthiophen-3-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-sulfamoylthiophen-3-yl)methylcarbamate
• EN300-1592297
• 2172599-62-9
• benzyl N-[(2-sulfamoylthiophen-3-yl)methyl]carbamate

• Inchi： 1S/C13H14N2O4S2/c14-21(17,18)12-11(6-7-20-12)8-15-13(16)19-9-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,15,16)(H2,14,17,18)
• InChI Key： GVNFIYYTJAZGFS-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CS1)CNC(=O)OCC1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 326.03949928g/mol
• Monoisotopic Mass: 326.03949928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 135Ų

Additional information on benzyl N-(2-sulfamoylthiophen-3-yl)methylcarbamate

Introduction to Benzyl N-(2-sulfamoylthiophen-3-yl)methylcarbamate (CAS No. 2172599-62-9)

Benzyl N-(2-sulfamoylthiophen-3-yl)methylcarbamate, a compound with the chemical formula C₁₄H₁₃NO₄S, is a specialized molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound is characterized by its unique structural features, which include a benzyl group, a carbamate moiety, and a 2-sulfamoylthiophen-3-yl substituent. These structural elements contribute to its potential biological activity and make it a subject of interest for further investigation.

The CAS number 2172599-62-9 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. The presence of the sulfamoyl group and the thiophene ring in the molecular structure suggests possible interactions with biological targets, making this compound a candidate for drug discovery programs. The benzyl N-(2-sulfamoylthiophen-3-yl)methylcarbamate moiety itself is not only a key feature but also a testament to the complexity and diversity of molecular design in modern chemistry.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophenes, as heterocyclic compounds, are known for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the sulfamoyl group into the thiophene scaffold enhances the compound's solubility and reactivity, which are crucial factors in drug design. This modification allows for greater interaction with biological targets, potentially leading to more effective therapeutic outcomes.

The carbamate functional group in Benzyl N-(2-sulfamoylthiophen-3-yl)methylcarbamate is another critical feature that contributes to its pharmacological potential. Carbamates are widely used in medicinal chemistry due to their ability to act as intermediates in the synthesis of various bioactive molecules. They are also known for their stability and ease of functionalization, making them valuable tools in the development of new drugs. The combination of these structural elements suggests that Benzyl N-(2-sulfamoylthiophen-3-yl)methylcarbamate could exhibit multiple modes of action, enhancing its therapeutic utility.

Current research in the field of medicinal chemistry has highlighted the importance of designing molecules with multiple functional groups to improve their pharmacological properties. The benzyl N-(2-sulfamoylthiophen-3-yl)methylcarbamate structure exemplifies this approach by integrating several key pharmacophores into a single molecule. This design philosophy has led to the discovery of several novel drug candidates that have shown promise in preclinical studies. The sulfamoyl group, in particular, has been extensively studied for its ability to modulate enzyme activity and receptor binding.

One of the most compelling aspects of Benzyl N-(2-sulfamoylthiophen-3-yl)methylcarbamate is its potential application in addressing unmet medical needs. The compound's unique structure suggests that it could interact with biological targets in ways that are not achievable with conventional drugs. This potential has sparked interest among researchers who are exploring new avenues for drug development. The sulfamoylthiophen-3-yl moiety, for instance, has been shown to exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. This finding aligns with the growing body of evidence supporting the use of sulfonamide derivatives in treating chronic inflammatory diseases.

The synthesis of Benzyl N-(2-sulfamoylthiophen-3-yl)methylcarbamate involves a series of well-established chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of 2-sulfamoylthiophene derivatives, which are then coupled with benzyl carbamate precursors under controlled conditions. The use of advanced synthetic techniques ensures high yields and purity, which are essential for pharmaceutical applications. These synthetic strategies also allow for modifications to the core structure, enabling researchers to fine-tune the compound's properties for specific therapeutic purposes.

In conclusion, Benzyl N-(2-sulfamoylthiophen-3-yl)methylcarbamate (CAS No. 2172599-62-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the benzyl group, carbamate moiety, and sulfamoylthiophen-3-yl substituent, make it a valuable candidate for further investigation. The compound's ability to interact with biological targets suggests that it could be developed into a novel therapeutic agent addressing various medical conditions. As research continues to uncover new applications for thiophene derivatives, compounds like Benzyl N-(2-sulfamoylthiophen-3-yl)methylcarbamate will play an increasingly important role in drug discovery and development.